Cas no 81946-06-7 (3-methyl-6-nitro-7-[(3-phenylpropyl)amino]quinazolin-4(3H)-one)
![3-methyl-6-nitro-7-[(3-phenylpropyl)amino]quinazolin-4(3H)-one structure](https://www.kuujia.com/scimg/cas/81946-06-7x500.png)
81946-06-7 structure
Product name:3-methyl-6-nitro-7-[(3-phenylpropyl)amino]quinazolin-4(3H)-one
3-methyl-6-nitro-7-[(3-phenylpropyl)amino]quinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-6-nitro-7-[(3-phenylpropyl)amino]quinazolin-4(3H)-one
- 3-methyl-6-nitro-7-(3-phenylpropylamino)quinazolin-4-one
- NSC-277517
- NSC277517
- 81946-06-7
- DTXSID10313810
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- Inchi: InChI=1S/C18H18N4O3/c1-21-12-20-15-11-16(17(22(24)25)10-14(15)18(21)23)19-9-5-8-13-6-3-2-4-7-13/h2-4,6-7,10-12,19H,5,8-9H2,1H3
- InChI Key: PTZQCNRMATXIOY-UHFFFAOYSA-N
- SMILES: CN1C=NC2=CC(=C(C=C2C1=O)[N+](=O)[O-])NCCCC3=CC=CC=C3
Computed Properties
- Exact Mass: 338.13789045g/mol
- Monoisotopic Mass: 338.13789045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.5Ų
- XLogP3: 3.6
3-methyl-6-nitro-7-[(3-phenylpropyl)amino]quinazolin-4(3H)-one Related Literature
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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